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Audience: Researchers, scientists, and drug development professionals.

Introduction: VU0409551 is a potent, selective, and orally bioavailable positive allosteric
modulator (PAM) of the metabotropic glutamate receptor subtype 5 (mGIlu5).[1][2] As a "pure"
PAM, it does not possess intrinsic agonist activity in certain assays but enhances the receptor's
response to the endogenous ligand, glutamate.[3] A key feature of VU0409551 is its biased
signaling profile; it potentiates Gag-coupled signaling pathways, such as intracellular calcium
mobilization and ERK1/2 phosphorylation, but does not potentiate mGlu5 modulation of N-
methyl-D-aspartate (NMDA) receptor currents.[3][4][5] This biased agonism may contribute to
its favorable therapeutic window and has made it a valuable tool compound for investigating
the roles of mGlu5 in neuropsychiatric disorders like schizophrenia.[1]

These application notes provide essential data and detailed protocols for utilizing VU0409551
in cell culture-based experiments.

Compound Technical Data

For successful experimental design, it is crucial to understand the physicochemical properties
of VU0409551.
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Property Value

Molecular Weight 352.36 g/mol

Formula C20H17FN203

CAS Number 1363281-27-9

Solubility Soluble to 100 mM in DMSO, 50 mM in ethanol
Storage Store at +4°C

Purity >98%

(Data sourced from R&D Systems)

In Vitro Pharmacological Data

VU0409551's potency as an mGlu5 PAM has been characterized in various cell-based assays.

Assay System Parameter Value Reference
HEK?293 cells
expressing human ECso 260 nM [1]
mGlu5
HEK293A cells
) ECso 235 nM [3]

expressing rat mGlu5
Primary rat cortical

ECso 317 nM [3]
astrocytes
Glutamate
Concentration _

Fold Shift ~10-fold at 10 uM [1]
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(CRC) Shift

Highly selective for

Selectivity - mGlu5 over [11[3]

mMGlui-4,6-8
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Signaling Pathways and Experimental Workflow

VU0409551 modulates specific intracellular signaling cascades downstream of mGlu5
activation.
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Preparation

Prepare VU0409551
Stock Solution (DMSO)

Culture & Seed Cells
(e.g., HEK293-mGlu5)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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